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Compound of Interest

Compound Name: C16-Dihydroceramide

Cat. No.: B014456

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and environmental responsibility is paramount. This guide provides essential, immediate safety
and logistical information for the proper disposal of C16-Dihydroceramide (N-palmitoyl-D-
erythro-dihydroceramide), aligning with standard laboratory safety and chemical handling
practices. While C16-Dihydroceramide is not always explicitly classified as hazardous, it is
prudent to handle it as a chemical waste to ensure full compliance and safety.[1][2]

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure you are wearing the appropriate Personal
Protective Equipment (PPE), including safety glasses, chemical-resistant gloves, and a lab
coat.[1] All handling of C16-Dihydroceramide waste should be conducted in a well-ventilated
area, preferably within a chemical fume hood, to avoid inhalation of any dust or aerosols.[3][4]

Quantitative Data and Hazard Classification

While specific quantitative disposal limits for C16-Dihydroceramide are not readily available in
regulatory documents, the primary consideration is its classification and potential environmental
impact. Safety Data Sheets (SDS) provide the most direct guidance.
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Parameter Information Source

) N-palmitoyl-D-erythro-
Chemical Name _ , N/A
dihydroceramide

CAS Number 5966-29-0 N/A

Appearance Solid [1]

Not always classified as
hazardous, but related
ceramides may be skin and
eye irritants. It is
Hazard Classification recommended to handle as a SDS
chemical waste.[1][2] Water
hazard class 1 (Self-
assessment): slightly

hazardous for water.[5][6][7]

Dispose of contents/container
to an approved waste disposal
plant.[1][2] Do not dispose of
down the drain.[1][5][6][7]
Disposal Recommendation S-maller quan.tmes may be SDS
disposable with household
waste according to some
sources, but institutional

policies should be followed.[5]

[6]

Step-by-Step Disposal Protocol

The proper disposal of C16-Dihydroceramide must always be in accordance with local, state,
and federal regulations. The following protocol provides a general guideline for safe disposal in
a laboratory setting.

1. Waste ldentification and Segregation:
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Solid Waste: Collect solid C16-Dihydroceramide, including contaminated consumables
such as pipette tips, microfuge tubes, and weigh boats, in a designated and properly labeled
hazardous waste container.[1]

Ligquid Waste: Solutions containing C16-Dihydroceramide should be collected in a separate,
leak-proof, and clearly labeled hazardous waste container. Do not mix with other
incompatible waste streams.[1] For instance, halogenated and non-halogenated solvent
wastes should be kept separate.[3]

Contaminated Sharps: Any sharps, such as needles or broken glass, that are contaminated
with C16-Dihydroceramide must be disposed of in a designated sharps container.

. Container Labeling and Storage:

All waste containers must be clearly marked with the words "Hazardous Waste," the full
chemical name "C16-Dihydroceramide,” and identify the primary hazard (e.g., "Flammable
Liquid" if dissolved in a flammable solvent).[1][9]

Store the sealed hazardous waste container in a designated satellite accumulation area.[1]
[9] This area should be secure, under the direct supervision of laboratory personnel, and
away from general laboratory traffic.[10][11] Ensure secondary containment is used to
prevent spills from reaching drains.[8]

. Arranging for Disposal:

Once the waste container is full, or in accordance with your institution's guidelines, arrange
for pickup by your institution's Environmental Health and Safety (EHS) department or a
licensed chemical waste disposal contractor.[1][12]

Do not transport hazardous waste through public hallways or areas not controlled by the
laboratory.[8]

. Documentation:

Maintain accurate records of the generated waste, including the chemical name, quantity,
and date of disposal, as required by your institution and regulatory agencies.[1]
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Important Considerations:

e NEVER dispose of C16-Dihydroceramide down the drain.[1] This can contaminate
waterways and is a violation of regulations for most chemical waste.[1][5][6][7]

 NEVER dispose of chemical waste by evaporation in a fume hood.[8]

o Empty containers that held C16-Dihydroceramide should have their labels defaced and be
disposed of as regular trash, provided they are not acutely hazardous and have been
thoroughly emptied.[8]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of C16-
Dihydroceramide waste from generation to final disposal.
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Caption: Workflow for the proper disposal of C16-Dihydroceramide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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